![molecular formula C20H21ClN2O2S B2457520 1-(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one CAS No. 862826-72-0](/img/structure/B2457520.png)
1-(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one
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Description
1-(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C20H21ClN2O2S and its molecular weight is 388.91. The purity is usually 95%.
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Scientific Research Applications
Imidazole Derivatives as Antifungal Agents
Imidazole analogues, similar in structure to fluoxetine, have shown potent anti-Candida activity, outperforming traditional antifungal agents like miconazole. These compounds demonstrate the therapeutic potential of imidazole derivatives in treating fungal infections, suggesting possible antimicrobial applications for related compounds (Silvestri et al., 2004).
Antioxidant Activities
Novel 1,3,4-oxadiazole and imine containing 1H-benzimidazoles have been synthesized and evaluated for their antioxidant activities. This includes their ability to inhibit lipid peroxidation and ethoxyresorufin O-deethylase activity, indicating potential utility in oxidative stress-related conditions (Alp et al., 2015).
Electrochromic Properties
Studies on compounds containing the imidazole ring have explored their electrochromic properties, focusing on how hydrogen bonding influences the optical properties of conducting polymers. This research suggests potential applications in smart materials and electronic devices (Akpinar et al., 2012).
Anticancer Activity
Benzimidazole derivatives have shown promise as anticancer agents, with some compounds demonstrating significant growth inhibition activity. This suggests the potential utility of related compounds in developing new anticancer therapeutics (Rashid et al., 2012).
Antimicrobial and Antitubercular Activity
Novel benzimidazole–oxadiazole hybrid molecules have been designed as antimicrobial agents, showing potent activity against Mycobacterium tuberculosis. This highlights the potential for related compounds to contribute to the treatment of tuberculosis and other bacterial infections (Shruthi et al., 2016).
Properties
IUPAC Name |
1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(4-chlorophenoxy)-2-methylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O2S/c1-20(2,25-17-10-8-16(21)9-11-17)18(24)23-13-12-22-19(23)26-14-15-6-4-3-5-7-15/h3-11H,12-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYWUVEISWZTGKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCN=C1SCC2=CC=CC=C2)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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